Cas no 61954-80-1 (5-Bromo-2-mercaptobenzoic acid)

5-Bromo-2-mercaptobenzoic acid is a brominated benzoic acid derivative featuring a thiol (-SH) functional group at the ortho position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and mercapto groups enables selective functionalization, facilitating cross-coupling reactions, nucleophilic substitutions, and metal coordination. Its structural features make it valuable for constructing heterocyclic frameworks or modifying biomolecules. The compound exhibits moderate stability under standard conditions but requires handling in inert atmospheres due to thiol oxidation sensitivity. It is typically characterized by NMR, HPLC, and melting point analysis to ensure purity for synthetic applications.
5-Bromo-2-mercaptobenzoic acid structure
61954-80-1 structure
Product Name:5-Bromo-2-mercaptobenzoic acid
CAS No:61954-80-1
MF:C7H5BrO2S
MW:233.082400083542
MDL:MFCD07368339
CID:820696
PubChem ID:12325521
Update Time:2025-06-11

5-Bromo-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-mercaptobenzoic acid
    • 5-bromo-2-sulfanylbenzoic acid
    • UINIBOQGXIFOQN-UHFFFAOYSA-N
    • DTXSID40489471
    • BCP23018
    • AKOS016010364
    • Benzoic acid, 5-bromo-2-mercapto-
    • S10260
    • DB-006973
    • EN300-121457
    • CS-0041775
    • MFCD07368339
    • SCHEMBL1069144
    • 61954-80-1
    • MDL: MFCD07368339
    • Inchi: 1S/C7H5BrO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H,9,10)
    • InChI Key: UINIBOQGXIFOQN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)S

Computed Properties

  • Exact Mass: 231.91900
  • Monoisotopic Mass: 231.91936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 76.10000
  • LogP: 2.43600

5-Bromo-2-mercaptobenzoic acid Security Information

5-Bromo-2-mercaptobenzoic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 5-Bromo-2-mercaptobenzoic acid

Comprehensive Overview of 5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1): Properties, Applications, and Research Insights

5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This brominated benzoic acid derivative combines a thiol group (-SH) and a carboxylic acid (-COOH) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C7H5BrO2S, and molecular weight of 233.08 g/mol highlight its potential in precision chemistry applications.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-2-mercaptobenzoic acid has surged, driven by their role in developing small-molecule drugs and agrochemicals. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions, addressing trending topics such as green chemistry and catalysis optimization. A 2023 study highlighted its utility in constructing heterocyclic scaffolds, a hot topic in drug discovery forums.

The compound’s physicochemical properties—including a melting point range of 210–215°C and solubility in polar solvents like DMSO and methanol—make it suitable for high-throughput screening (HTS) applications. Laboratories often query "how to purify 5-Bromo-2-mercaptobenzoic acid" or "stability under acidic conditions," reflecting practical concerns. Analytical techniques such as HPLC and NMR are critical for quality control, aligning with industry standards for high-purity intermediates.

From an industrial perspective, 61954-80-1 is pivotal in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and antioxidant probes. Its thiol group enables conjugation with biomolecules, a technique leveraged in bioconjugation chemistry—a frequently searched term in proteomics research. Notably, its electrophilic aromatic substitution reactivity aligns with sustainable chemistry trends, reducing waste in multistep syntheses.

Emerging discussions in AI-driven drug design often reference 5-Bromo-2-mercaptobenzoic acid as a molecular building block for machine learning-based ligand optimization. Patent analyses reveal its use in kinase inhibitor development, addressing diseases like cancer and autoimmune disorders. Environmental considerations also drive interest in its biodegradation pathways, a niche yet growing area in environmental chemistry research.

In summary, 5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1) exemplifies the intersection of traditional organic synthesis and modern materials science. Its adaptability to click chemistry and photocatalysis positions it as a compound of enduring relevance, answering both academic and industrial demands for functionalized aromatics.

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